Cas no 696628-26-9 ((7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone)

• Product Name: (7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone
• CAS No: 696628-26-9
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• CID: 3085746
• PubChem ID: 1263514
• Update Time: 2025-11-01

(7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone Chemical and Physical Properties

Names and Identifiers

• (7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone
• (7-Amino-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(4-chlorophenyl)methanone
• SR-01000287600
• HMS2395F15
• SMR000143803
• CS-0357298
• CHEMBL1344827
• BDBM78083
• 696628-26-9
• 6-amino-7-(4-chlorobenzoyl)-1,4-benzodioxane
• STK123681
• cid_1263514
• (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(4-chlorophenyl)methanone
• SR-01000287600-1
• (6-azanyl-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-chlorophenyl)methanone
• AKOS001728917
• MLS000537365
• (6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-chlorophenyl)methanone

• MDL： MFCD02601676
• Inchi： 1S/C15H12ClNO3/c16-10-3-1-9(2-4-10)15(18)11-7-13-14(8-12(11)17)20-6-5-19-13/h1-4,7-8H,5-6,17H2
• InChI Key： GPGKLDZOHOVEIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C(=CC2=C(C=1)OCCO2)N)=O

Computed Properties

• Exact Mass: 289.0505709Da
• Monoisotopic Mass: 289.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6Ų

(7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone Security Information

• Storage Condition：(BD495381)

Additional information on (7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone

The Chemical Compound CAS No 696628-26-9: (7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone

The chemical compound with CAS No 696628-26-9, commonly referred to as (7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzo[1,4]dioxin ring system with an amino group and a chlorophenyl ketone moiety. The benzo[1,4]dioxin core is a derivative of benzene with two oxygen atoms in the 1 and 4 positions, forming a dioxin ring. The 7-amino substitution adds a reactive amino group at the seventh position of the dioxin ring, while the 4-chlorophenyl group introduces a chlorinated aromatic ring connected via a methanone (ketone) functional group.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The benzo[1,4]dioxin framework is known for its stability and ability to form hydrogen bonds, making it a valuable component in drug design. The presence of the amino group at position 7 enhances the compound's ability to participate in biochemical reactions, such as acting as a substrate for enzymatic processes or serving as a binding site for other molecules. Additionally, the chlorophenyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

One of the most promising areas of research involving this compound is its potential role in targeted drug delivery systems. The benzo[1,4]dioxin moiety has been shown to exhibit selective binding properties towards certain proteins and enzymes, making it an attractive candidate for designing drugs that can specifically target diseased cells while minimizing side effects on healthy tissues. Furthermore, the chlorophenyl ketone group has been implicated in modulating enzyme activity, suggesting that this compound could be used as an inhibitor or activator in various biochemical pathways.

Recent advancements in synthetic chemistry have also led to more efficient methods for synthesizing (7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone. Traditionally, this compound was synthesized through multi-step processes involving Friedel-Crafts alkylation and subsequent functionalization steps. However, modern approaches now utilize catalytic cross-coupling reactions and microwave-assisted synthesis techniques to achieve higher yields and better purity levels. These improvements have made it easier for researchers to study the compound's properties and explore its potential applications.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. The benzo[1,4]dioxin framework has been linked to anti-inflammatory and neuroprotective effects, while the chlorophenyl ketone group may contribute to its ability to cross the blood-brain barrier. Recent research has demonstrated that this compound can inhibit key enzymes involved in inflammation and oxidative stress pathways associated with neurodegenerative conditions.

Another area of interest is its role in cancer research. The amino group at position 7 allows for potential conjugation with other bioactive molecules or targeting ligands, enabling the development of prodrugs or drug delivery systems that can selectively deliver therapeutic agents to cancer cells. Additionally, studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines without significantly affecting normal cells under controlled conditions.

The environmental impact of this compound has also been a topic of recent investigation. While it does not currently fall under any specific regulatory classification related to hazardous materials or controlled substances (as per user instructions), its synthesis and disposal must still adhere to standard environmental safety protocols due to its organic nature and potential bioaccumulation properties.

In conclusion,(7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-(4-chloro-phenyl)-methanone (CAS No 696628-26-9) represents an intriguing molecule with diverse applications across multiple fields of science and medicine. Its unique structural features make it an ideal candidate for further exploration into novel therapeutic strategies and advanced drug delivery systems.